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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 2-Chloro-5-methoxy-4-nitroaniline (CAS 67674-36-6)

This guide provides a comprehensive technical overview of 2-Chloro-5-methoxy-4-nitroaniline, a substituted aromatic amine of significant interest in synthetic organic chemistry. Intended for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 2-Chloro-5-methoxy-4-nitroaniline, a substituted aromatic amine of significant interest in synthetic organic chemistry. Intended for researchers, scientists, and professionals in drug development and materials science, this document delves into the compound's chemical structure, physicochemical properties, a plausible synthetic pathway, spectral characterization, and potential applications, all grounded in established chemical principles.

Core Identification and Chemical Structure

2-Chloro-5-methoxy-4-nitroaniline is a polysubstituted benzene derivative. The strategic placement of its functional groups—an amine (-NH₂), a chloro (-Cl), a methoxy (-OCH₃), and a nitro (-NO₂) group—creates a unique electronic and steric environment, making it a valuable intermediate for further chemical transformations.

The structure is characterized by an aniline core with substituents at positions 2, 4, and 5. The electron-donating methoxy and amino groups are in opposition to the strongly electron-withdrawing nitro group, which significantly influences the molecule's reactivity, particularly in electrophilic and nucleophilic aromatic substitution reactions.

Caption: Chemical structure of 2-Chloro-5-methoxy-4-nitroaniline.

Table 1: Chemical Identifiers and Properties
PropertyValueSource
IUPAC Name 5-chloro-2-methoxy-4-nitroaniline[1]
CAS Number 67674-36-6-
Molecular Formula C₇H₇ClN₂O₃[1]
Molecular Weight 202.59 g/mol [1]
Canonical SMILES COC1=CC(=C(C=C1N)Cl)[O-][1]
InChIKey POKAEVPBUOLQIY-UHFFFAOYSA-N[1]

Note: Some databases may list the IUPAC name as 5-chloro-2-methoxy-4-nitroaniline, which describes the same molecule. The numbering of the benzene ring is prioritized based on the primary functional group, which in this case is the aniline.

Synthesis and Mechanistic Considerations

The key to this synthesis is the strategic control of electrophilic aromatic substitution, specifically nitration. The starting material is chosen because the existing amino and methoxy groups are ortho, para-directing activators, while the chloro group is a deactivating ortho, para-director. Their combined influence will direct the incoming nitro group to the desired position.

Proposed Synthetic Workflow

synthesis_workflow cluster_start Starting Material cluster_step1 Step 1: Protection of Amine cluster_step2 Step 2: Nitration cluster_step3 Step 3: Deprotection cluster_product Final Product A 4-Chloro-3-methoxyaniline B React with Acetic Anhydride in Acetic Acid A->B Acylation C Formation of N-(4-chloro-3-methoxyphenyl)acetamide B->C D React with Nitric Acid in Sulfuric Acid (low temp) C->D Nitration E Electrophilic Aromatic Substitution D->E F Acid or Base Hydrolysis E->F Hydrolysis G Isolation of Final Product F->G H 2-Chloro-5-methoxy-4-nitroaniline G->H Purification logical_relationships cluster_groups Key Functional Groups cluster_reactions Chemical Reactivity cluster_applications Potential Applications Core 2-Chloro-5-methoxy- 4-nitroaniline Amino Amino Group (-NH₂) Core->Amino Nitro Nitro Group (-NO₂) Core->Nitro Aromatic Substituted Ring Core->Aromatic Diazotization Diazotization Amino->Diazotization Reduction Reduction to Amine Nitro->Reduction NucleophilicSub Nucleophilic Aromatic Substitution Aromatic->NucleophilicSub Dyes Azo Dyes & Pigments Diazotization->Dyes Pharma Pharmaceutical Scaffolds Reduction->Pharma Agro Agrochemical Intermediates Reduction->Agro NucleophilicSub->Pharma

Caption: Logical relationships of functional groups, reactivity, and applications.

Safety and Handling

As with all substituted nitroaromatic compounds, 2-Chloro-5-methoxy-4-nitroaniline should be handled with care. While specific toxicity data is not available, related compounds like 2-chloro-5-nitroaniline are classified as acutely toxic if swallowed, in contact with skin, or if inhaled. [2]

  • Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated fume hood while wearing appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves. [2]* Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong oxidizing agents and strong acids. [3]* Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations.

This guide serves as a foundational resource for understanding the chemical nature and potential of 2-Chloro-5-methoxy-4-nitroaniline. The proposed synthetic route and predicted spectral data provide a solid starting point for laboratory work, while the discussion on its reactivity highlights its value as a versatile chemical intermediate.

References

  • Royal Society of Chemistry. (n.d.). Electronic Supplementary Information.
  • BLD Pharm. (n.d.). 2-Chloro-5-methoxy-4-nitroaniline.
  • BenchChem. (n.d.). Physical and chemical properties of 2-Chloro-5-nitroaniline.
  • Chem-Impex. (n.d.). 2-Chloro-4-nitroaniline.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22691, 2-Chloro-5-nitroaniline.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 80410, 5-Chloro-2-methoxy-4-nitroaniline.
  • PrepChem.com. (n.d.). Synthesis of 2-chloro-4-nitroaniline.
  • Reddit. (2023, April 30). Help with synthesizing 2-chloro-5-methoxyaniline from anisole.
  • MDPI. (2023, September 5). Growth and Characterization of Organic 2-Chloro 5-Nitroaniline Crystal Using the Vertical Bridgman Technique.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 10104325, 5-Chloro-4-methoxy-2-nitroaniline.
  • Wikipedia. (n.d.). 4-Nitroaniline.
  • ResearchGate. (n.d.). Structural and theoretical analysis of 2-chloro-4-nitroaniline and 2-methyl-6-nitroaniline salts.
  • NIST. (n.d.). Benzene, 2-chloro-1-methoxy-4-nitro-.
  • Jinan Future chemical Co.,Ltd. (n.d.). 2-Methoxy-4-nitroaniline CAS:97-52-9.
  • National Center for Biotechnology Information. (2010, February 3). PubChem Compound Summary for CID 8492, 2-Chloro-4-nitroaniline.
  • ChemicalBook. (2021, September 30). What is 2-Methoxy-4-nitroaniline?.
  • Organic Syntheses. (n.d.). p-Anisidine, 2-nitro-.
  • BenchChem. (n.d.). A Comparative Analysis of Synthesis Routes for 2-Methyl-4-nitroaniline.
  • Wikipedia. (n.d.). 2-Methoxy-4-nitroaniline.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 2773698, 2-Chloro-5-fluoro-4-nitroaniline.

Sources

Exploratory

Literature review on 2-Chloro-5-methoxy-4-nitroaniline synthesis pathways

Executive Summary 2-Chloro-5-methoxy-4-nitroaniline (CAS 24311-36-2) is a critical tetra-substituted benzene derivative utilized primarily as an intermediate in the synthesis of high-performance azo disperse dyes and pha...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Chloro-5-methoxy-4-nitroaniline (CAS 24311-36-2) is a critical tetra-substituted benzene derivative utilized primarily as an intermediate in the synthesis of high-performance azo disperse dyes and pharmaceutical pharmacophores.[1] Its structural integrity—defined by the precise arrangement of electron-donating (methoxy, amino) and electron-withdrawing (nitro, chloro) groups—makes it a valuable yet challenging target for regioselective synthesis.[1]

This guide provides a definitive, self-validating protocol for the synthesis of 2-Chloro-5-methoxy-4-nitroaniline. Unlike generic preparations, this workflow prioritizes regiochemical fidelity, utilizing a protection-nitration-deprotection strategy to overcome the directing conflicts inherent in poly-substituted aromatics.[1]

Retrosynthetic Analysis & Strategy

The synthesis of 2-Chloro-5-methoxy-4-nitroaniline presents a classic problem in aromatic substitution: how to introduce a nitro group onto an electron-rich ring without over-nitration or oxidation of the amine.[1]

The Regiochemical Challenge
  • Direct Nitration: Nitrating 2-chloro-5-methoxyaniline directly is hazardous.[1] The free amine is susceptible to oxidation by nitric acid, leading to tarry byproducts (aniline black) and potentially explosive runaways. Furthermore, the ammonium salt formed in situ is meta-directing, altering the regioselectivity.[1][2]

  • Chlorination Route: Chlorinating 2-methoxy-4-nitroaniline typically yields the 6-chloro isomer due to the strong ortho-directing effect of the free amine, failing to produce the target 2-chloro isomer.[1]

The Solution: The Acetamide Pathway

The optimal strategy employs N-acetylation to modulate the reactivity of the amine.[2] This serves two purposes:

  • Protection: Prevents oxidation of the nitrogen.

  • Steering: The acetamido group is a weaker activator than the free amine but still ortho/para directing. In concert with the 5-methoxy group, it directs the electrophile (NO₂⁺) selectively to the 4-position.[1]

Retrosynthesis Target 2-Chloro-5-methoxy-4-nitroaniline (Target) Intermediate N-(2-Chloro-5-methoxy-4-nitrophenyl)acetamide (Protected Intermediate) Target->Intermediate Hydrolysis (Deprotection) Start 2-Chloro-5-methoxyaniline (Starting Material) Intermediate->Start Nitration (Regioselective) Reagents Reagents: Ac2O, HNO3, H2SO4, NaOH Start->Reagents Inputs

Figure 1: Retrosynthetic disconnection showing the protection-nitration-hydrolysis strategy.[1][3]

Detailed Experimental Protocol

Phase 1: N-Acetylation (Protection)

Objective: Convert 2-chloro-5-methoxyaniline to N-(2-chloro-5-methoxyphenyl)acetamide to prevent oxidation and control regioselectivity.[1]

  • Reagents: 2-Chloro-5-methoxyaniline (1.0 eq), Acetic Anhydride (1.2 eq), Glacial Acetic Acid (Solvent).[1]

  • Apparatus: 500 mL 3-neck round-bottom flask, reflux condenser, addition funnel.[1]

Protocol:

  • Dissolve 2-chloro-5-methoxyaniline (15.7 g, 0.1 mol) in glacial acetic acid (40 mL).

  • Warm the solution to 40°C.

  • Add acetic anhydride (12.2 g, 0.12 mol) dropwise over 30 minutes. The reaction is exothermic; maintain temperature <60°C.

  • Reflux the mixture for 1 hour to ensure completion.

  • Pour the reaction mixture into ice-cold water (200 mL) with vigorous stirring.

  • Filter the precipitated white solid, wash with cold water, and dry.

    • Checkpoint: Yield should be >90%.[3][4] Melting point of intermediate: ~132-134°C.[1][5]

Phase 2: Regioselective Nitration

Objective: Introduce the nitro group at the 4-position. Mechanistic Insight: The acetamido group at C1 directs para (to C4) and ortho (to C6). The methoxy group at C5 directs ortho (to C4 and C6). Position C4 is electronically favored by both groups and is less sterically hindered than C6 (which is flanked by the acetamido group and the methoxy group).

  • Reagents: N-(2-chloro-5-methoxyphenyl)acetamide (from Phase 1), Fuming Nitric Acid (d=1.5), Sulfuric Acid (conc).[1]

Protocol:

  • Prepare a nitrating mixture: Cool concentrated sulfuric acid (30 mL) to 0°C. Slowly add fuming nitric acid (4.5 mL, 1.05 eq) while keeping the temperature below 5°C.

  • Dissolve the dried acetanilide intermediate (10 g) in concentrated sulfuric acid (40 mL) at 0-5°C.

  • Critical Step: Add the nitrating mixture dropwise to the amide solution over 45 minutes.

    • Control: Temperature must strictly remain 0-5°C .[1][2] Higher temperatures promote dinitration or hydrolysis.

  • Stir at 5°C for 2 hours.

  • Quench by pouring onto crushed ice (300 g).

  • Filter the yellow precipitate.[3] Wash with water until neutral pH.

Phase 3: Hydrolysis (Deprotection)

Objective: Remove the acetyl group to reveal the free amine.

  • Reagents: Crude nitrated intermediate, Sodium Hydroxide (10% aq), Ethanol.

Protocol:

  • Suspend the wet cake from Phase 2 in Ethanol (50 mL) and 10% NaOH solution (50 mL).

  • Reflux for 2-3 hours. The solid will dissolve and then re-precipitate as the free amine forms.

  • Cool to room temperature and then to 0°C.

  • Filter the orange-yellow crystals.

  • Recrystallize from ethanol/water (1:1) for high purity.

Process Validation & Data

The following table summarizes the expected quantitative outcomes for this pathway compared to alternative methods.

ParameterAcetamide Route (Recommended)Direct Nitration (Not Recommended)Chlorination of Nitroanisole
Overall Yield 75 - 82% < 30%~60% (Wrong Isomer)
Purity (HPLC) > 98.5% Low (Tarry impurities)High (Wrong Isomer)
Major Impurity 6-nitro isomer (<2%)Oxidation products6-chloro isomer
Safety Profile ControlledHigh Risk (Exothermic/Unstable)Moderate
Synthesis Workflow Diagram

SynthesisFlow Step1 Step 1: Acetylation (Protection) Step2 Step 2: Nitration (Regioselective Addition) Step1->Step2 HNO3/H2SO4 0-5°C Step3 Step 3: Hydrolysis (Deprotection) Step2->Step3 NaOH/EtOH Reflux Product 2-Chloro-5-methoxy-4-nitroaniline (Final Product) Step3->Product Recrystallization

Figure 2: Process flow diagram illustrating the three-phase synthesis.

Safety & Handling

Warning: This synthesis involves nitro compounds and strong acids.[2][6]

  • Thermal Runaway: The nitration step is highly exothermic. Efficient cooling (ice/salt bath) is mandatory. Never allow the temperature to exceed 10°C during addition.

  • Skin Absorption: Nitroanilines are readily absorbed through the skin and can cause methemoglobinemia (cyanosis). Double-gloving (Nitrile) and working in a fume hood are required.[1]

  • Waste Disposal: Aqueous waste from the nitration step contains strong acids and nitro-aromatics. Neutralize with sodium carbonate before disposal into designated organic waste streams.

References

  • PrepChem. (n.d.). Preparation of 2-amino-4-chloroanisole and related nitro-anilines. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Reduction of 2-Chloro-5-methoxy-4-nitroaniline to Diamine Derivatives

Introduction The selective reduction of the nitro group in substituted nitroaromatics is a cornerstone of synthetic organic chemistry, particularly in the pharmaceutical and fine chemical industries. The resulting aromat...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The selective reduction of the nitro group in substituted nitroaromatics is a cornerstone of synthetic organic chemistry, particularly in the pharmaceutical and fine chemical industries. The resulting aromatic diamines are versatile building blocks for a wide array of more complex molecules, including active pharmaceutical ingredients (APIs), dyes, and polymers. This guide provides a detailed technical overview and actionable protocols for the reduction of 2-chloro-5-methoxy-4-nitroaniline to its corresponding diamine, 4-chloro-2-methoxybenzene-1,5-diamine.

This document is intended for researchers, scientists, and drug development professionals. It emphasizes not just the procedural steps but also the underlying chemical principles, safety considerations, and purification strategies to ensure a successful and reproducible synthesis. We will explore three common and effective reduction methodologies: catalytic hydrogenation, metal-acid reduction, and reduction using sodium dithionite. Each method offers distinct advantages and is suited for different laboratory settings and substrate sensitivities.

Chemical Structures and Reaction Scheme

Starting Material Product
2-Chloro-5-methoxy-4-nitroaniline4-Chloro-2-methoxybenzene-1,5-diamine
CAS Number: 6283-25-6CAS Number: Not readily available
Molecular Formula: C₇H₇ClN₂O₃Molecular Formula: C₇H₉ClN₂O
Molecular Weight: 202.60 g/mol Molecular Weight: 172.62 g/mol

Reaction Scheme:

G start 2-Chloro-5-methoxy-4-nitroaniline end 4-Chloro-2-methoxybenzene-1,5-diamine start->end [Reduction] G cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification prep_reagents Prepare Reagents & Catalyst setup_reactor Setup Hydrogenation Reactor prep_reagents->setup_reactor Load purge_n2 Purge with N2 setup_reactor->purge_n2 purge_h2 Purge with H2 purge_n2->purge_h2 run_reaction Run Reaction (Monitor H2 uptake) purge_h2->run_reaction cool_vent Cool & Vent run_reaction->cool_vent filter_catalyst Filter Catalyst cool_vent->filter_catalyst concentrate Concentrate Filtrate filter_catalyst->concentrate purify Purify Product concentrate->purify

Caption: A typical experimental workflow for batch hydrogenation. [1]

Detailed Protocol
  • Reactor Setup: In a suitable hydrogenation autoclave, combine 2-chloro-5-methoxy-4-nitroaniline (1.0 eq), a suitable solvent such as ethanol or ethyl acetate, and 5% sulfided platinum on carbon (Pt(S)/C) catalyst (typically 1-5 mol%). [2]2. Purging: Seal the reactor and purge the system with nitrogen gas 3-5 times to remove any residual air. Following this, purge the system with hydrogen gas 2-3 times. [3]3. Reaction: Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-150 psi). [2]Heat the reaction mixture to a suitable temperature (e.g., 25-80°C) with vigorous stirring. [2]4. Monitoring: Monitor the reaction progress by observing the uptake of hydrogen. The reaction is typically complete when hydrogen uptake ceases.

  • Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen.

  • Filtration: Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite® pad with a small amount of the reaction solvent.

  • Concentration: Combine the filtrate and washings, and remove the solvent under reduced pressure to yield the crude 4-chloro-2-methoxybenzene-1,5-diamine.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) or by column chromatography. [4][5][6]

Method 2: Metal-Acid Reduction (e.g., Fe/HCl)

Reduction using a metal in an acidic medium is a classic and reliable method for converting nitroarenes to anilines. [7]This method is often chemoselective and avoids dehalogenation. Iron powder in the presence of a catalytic amount of hydrochloric acid is a common and cost-effective choice. [8]

Workflow for Metal-Acid Reduction

G cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification charge_flask Charge Flask with Reagents heat_reflux Heat to Reflux charge_flask->heat_reflux cool_filter Cool & Filter heat_reflux->cool_filter basify Basify Filtrate cool_filter->basify extract Extract with Organic Solvent basify->extract dry_concentrate Dry & Concentrate extract->dry_concentrate purify Purify Product dry_concentrate->purify

Caption: A typical experimental workflow for a metal-acid reduction.

Detailed Protocol
  • Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-chloro-5-methoxy-4-nitroaniline (1.0 eq) and a solvent such as a mixture of ethanol and water.

  • Addition of Reagents: Add iron powder (typically 3-5 equivalents) to the stirred suspension. A small amount of concentrated hydrochloric acid (e.g., 0.1 eq) is then added. The reaction is often exothermic.

  • Reaction: Heat the reaction mixture to reflux with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

  • Work-up: Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove the iron and iron salts.

  • Neutralization and Extraction: Transfer the filtrate to a separatory funnel and basify with a suitable base (e.g., sodium carbonate or sodium hydroxide solution) to a pH of 8-10. Extract the aqueous layer with an organic solvent such as ethyl acetate (3 x volumes).

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude diamine by recrystallization or column chromatography as described in Method 1.

Method 3: Reduction with Sodium Dithionite

Sodium dithionite (Na₂S₂O₄), also known as sodium hydrosulfite, is a mild and effective reducing agent for aromatic nitro compounds. [9][10][11]This method is often performed in a mixed solvent system, such as DMF/water or THF/water, and can be advantageous when other reducible functional groups are present that are sensitive to catalytic hydrogenation or strongly acidic conditions. [9][10]

Workflow for Sodium Dithionite Reduction

G cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification dissolve_sm Dissolve Starting Material add_dithionite Add Dithionite Solution dissolve_sm->add_dithionite heat_stir Heat & Stir add_dithionite->heat_stir cool_quench Cool & Quench heat_stir->cool_quench extract Extract with Organic Solvent cool_quench->extract dry_concentrate Dry & Concentrate extract->dry_concentrate purify Purify Product dry_concentrate->purify

Caption: A typical experimental workflow for a sodium dithionite reduction.

Detailed Protocol
  • Reaction Setup: Dissolve 2-chloro-5-methoxy-4-nitroaniline (1.0 eq) in a suitable organic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF) in a round-bottom flask.

  • Addition of Reducing Agent: In a separate flask, prepare a solution of sodium dithionite (typically 3-5 equivalents) in water. Add the sodium dithionite solution dropwise to the stirred solution of the nitroaniline. The reaction medium is often kept basic by the addition of a base like sodium bicarbonate. [9]3. Reaction: Heat the reaction mixture to a suitable temperature (e.g., 45-90°C) and stir for the required time. [9]4. Monitoring: Monitor the reaction by TLC or LC-MS.

  • Work-up: After completion, cool the reaction mixture to room temperature and pour it into water.

  • Extraction: Extract the aqueous mixture with an organic solvent like ethyl acetate (3 x volumes).

  • Drying and Concentration: Combine the organic extracts, wash with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

  • Purification: Purify the resulting diamine by recrystallization or column chromatography.

Purification and Characterization

Recrystallization: Aromatic diamines can often be purified by recrystallization. [6]The choice of solvent is critical and should be determined empirically. Common solvent systems include ethanol/water, toluene, or cyclohexane. [12][6]The general procedure involves dissolving the crude product in a minimum amount of hot solvent, followed by slow cooling to induce crystallization. The purified crystals are then collected by filtration.

Column Chromatography: If recrystallization is ineffective, purification can be achieved by silica gel column chromatography. [4][5]A typical eluent system would be a gradient of ethyl acetate in hexane or dichloromethane. [4][5]The fractions are monitored by TLC to isolate the pure product.

Characterization of 4-Chloro-2-methoxybenzene-1,5-diamine:

  • Appearance: Expected to be a crystalline solid. The color may vary from off-white to brown, and purification may be necessary to remove colored impurities.

  • Melting Point: The melting point of the purified product should be determined and compared with literature values if available. For the closely related 4-chloro-m-phenylenediamine, the melting point is 91°C. [13]* ¹H NMR: The proton NMR spectrum should show distinct signals for the aromatic protons and the methoxy and amine protons. The chemical shifts and coupling constants will be characteristic of the substitution pattern.

  • ¹³C NMR: The carbon NMR spectrum will show the expected number of signals for the aromatic and methoxy carbons.

  • Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product (172.62 g/mol ), with a characteristic isotopic pattern for a monochlorinated compound.

Troubleshooting

Problem Possible Cause Solution
Incomplete Reaction Insufficient reducing agent, deactivated catalyst, or insufficient reaction time/temperature.Add more reducing agent, use fresh catalyst, or increase the reaction time/temperature.
Dehalogenation Catalyst is too active (in hydrogenation).Use a less active or modified catalyst (e.g., sulfided Pt/C). [2]
Product is colored Oxidation of the diamine product.Work up the reaction quickly, handle the product under an inert atmosphere if necessary, and consider using an antioxidant like sodium dithionite during recrystallization. [4]
Difficulty in Purification Presence of closely related impurities.Optimize the recrystallization solvent system or use column chromatography with a carefully selected eluent. [4][5]

Conclusion

The reduction of 2-chloro-5-methoxy-4-nitroaniline to 4-chloro-2-methoxybenzene-1,5-diamine is a key transformation for accessing a valuable synthetic intermediate. The choice of reduction method—catalytic hydrogenation, metal-acid reduction, or sodium dithionite—will depend on the available equipment, the scale of the reaction, and the presence of other functional groups in the molecule. By following the detailed protocols and paying close attention to safety precautions and purification techniques, researchers can reliably synthesize the desired diamine derivative in good yield and purity.

References

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  • Fe-HCl: An Efficient Reagent for Deprotection of Oximes as well as Selective Oxidative Hydrolysis of Nitroalkenes and Nitroalkanes to Ketones - Sciencemadness.org. (n.d.). Retrieved February 15, 2024, from [Link]

  • Process for the preparation of 4-chloro-2-nitrobenzonitrile - European Patent Office - EP 0110559 A1. (1984, June 13). Retrieved February 15, 2024, from [Link]

  • Preparation method of 2-chloro-4,6-dimethoxy-1,3,5-triazine - Eureka | Patsnap. (n.d.).
  • Reduction of Nitro Compounds, Through different Reaction Conditions (Combinatory Chemistry) - SciSpace. (2013, May 14). Retrieved February 15, 2024, from [Link]

  • 4-methoxybenzene-1,2-diamine, 100 g - Carl ROTH. (n.d.). Retrieved February 15, 2024, from [Link]

  • 2-Chloro-5-nitroaniline - PMC. (n.d.). Retrieved February 15, 2024, from [Link]

Sources

Application

Application Notes &amp; Protocols: Palladium-Catalyzed Cross-Coupling Reactions of 2-Chloro-5-methoxy-4-nitroaniline

Introduction: The Synthetic Utility of 2-Chloro-5-methoxy-4-nitroaniline 2-Chloro-5-methoxy-4-nitroaniline is a highly functionalized aromatic compound that serves as a versatile building block in organic synthesis. Its...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Synthetic Utility of 2-Chloro-5-methoxy-4-nitroaniline

2-Chloro-5-methoxy-4-nitroaniline is a highly functionalized aromatic compound that serves as a versatile building block in organic synthesis. Its structure incorporates several key features that dictate its reactivity: an aryl chloride, an electron-donating methoxy group, a strongly electron-withdrawing nitro group, and a nucleophilic amino group. This unique combination makes it a valuable intermediate for the synthesis of complex molecules, particularly in the development of pharmaceuticals, agrochemicals, and dyes.[1][2] The chloro-substituent provides a handle for palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthetic chemistry for forming carbon-carbon and carbon-nitrogen bonds.[3]

This guide provides an in-depth analysis and detailed protocols for several critical palladium-catalyzed coupling reactions utilizing 2-Chloro-5-methoxy-4-nitroaniline. As a Senior Application Scientist, the focus here is not merely on procedural steps but on the underlying principles—the causality behind the choice of catalysts, ligands, and conditions—to empower researchers to optimize these transformations for their specific synthetic targets.

General Considerations for Coupling with an Aryl Chloride

The reactivity of aryl halides in palladium-catalyzed coupling reactions generally follows the trend of I > Br > OTf >> Cl.[4][5] Aryl chlorides are notoriously less reactive due to the strength of the C-Cl bond, making the initial oxidative addition to the Pd(0) center the rate-determining step.[5] However, the presence of the electron-withdrawing nitro group on the ring of 2-Chloro-5-methoxy-4-nitroaniline helps to activate the C-Cl bond towards oxidative addition.

Success with this substrate hinges on the careful selection of a catalyst system. Modern systems typically employ:

  • Palladium Precatalysts: While traditional sources like Pd(OAc)₂ or Pd₂(dba)₃ are effective, modern palladacycle precatalysts often provide more consistent and rapid generation of the active Pd(0) species.[4]

  • Bulky, Electron-Rich Ligands: Ligands are critical for stabilizing the palladium center and facilitating the catalytic cycle. For challenging aryl chlorides, bulky, electron-rich phosphine ligands (e.g., Buchwald's biarylphosphines like XPhos, SPhos) or N-heterocyclic carbenes (NHCs) are essential. They promote the difficult oxidative addition step and accelerate the final reductive elimination.[4][6]

The following sections detail protocols for Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, and Heck couplings, providing both a starting point and a framework for rational optimization.

Experimental Workflow Overview

A generalized workflow for performing these coupling reactions is essential for ensuring reproducibility and safety. All reactions must be conducted under an inert atmosphere (e.g., Nitrogen or Argon) to prevent the oxidation and deactivation of the Pd(0) catalyst.

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Isolation & Purification prep_glass Oven-dry glassware setup Assemble under Inert Atmosphere (N₂/Ar) prep_glass->setup prep_reagents Degas solvents & weigh reagents addition Add Solvent, Base, Substrate, Coupling Partner, Ligand, & Pd Precatalyst prep_reagents->addition setup->addition run Heat to Temperature with Vigorous Stirring addition->run monitor Monitor Progress (TLC, GC/LC-MS) run->monitor workup Quench & Aqueous Work-up monitor->workup extract Extract with Organic Solvent workup->extract purify Purify via Column Chromatography extract->purify characterize Characterize Product (NMR, MS, etc.) purify->characterize

Caption: Generalized experimental workflow for palladium-catalyzed cross-coupling.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for forming biaryl structures by coupling an aryl halide with an organoboron species, such as a boronic acid or ester.[3][5]

A. Mechanistic Overview

The catalytic cycle involves three key steps: (1) Oxidative Addition of the aryl chloride to a Pd(0) complex, (2) Transmetalation where the organic group from the activated boronic acid is transferred to the palladium center, and (3) Reductive Elimination to form the C-C bond and regenerate the Pd(0) catalyst.[5] The base is crucial for activating the organoboron reagent to facilitate transmetalation.[6]

B. Mechanistic Diagram

G pd0 Pd(0)L₂ pd2_ox Ar-Pd(II)-Cl(L₂) pd0->pd2_ox Oxidative Addition pd2_trans Ar-Pd(II)-R(L₂) pd2_ox->pd2_trans Transmetalation pd2_trans->pd0 Reductive Elimination product Ar-R pd2_trans->product arcl Ar-Cl arcl->pd2_ox boron R-B(OH)₂ + Base boron->pd2_trans

Caption: Simplified catalytic cycle for the Suzuki-Miyaura coupling reaction.

C. Application Protocol: Synthesis of 2-(Aryl)-5-methoxy-4-nitroaniline
  • Preparation: To an oven-dried Schlenk flask, add 2-Chloro-5-methoxy-4-nitroaniline (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.5 mmol, 1.5 equiv.), and a suitable base such as K₃PO₄ or Cs₂CO₃ (2.0 mmol, 2.0 equiv.).

  • Catalyst Addition: In a glovebox or under a positive flow of inert gas, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.025 mmol, 2.5 mol%) and the phosphine ligand (e.g., XPhos, 0.06 mmol, 6 mol%).

  • Solvent Addition: Add a degassed solvent mixture, such as dioxane/water (4:1, 5 mL).

  • Reaction: Seal the flask and heat the mixture to the required temperature (typically 80-110 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

  • Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired biaryl product.

D. Key Parameter Optimization
ParameterTypical Reagents/ConditionsCausality & Rationale
Pd Source Pd(OAc)₂, Pd₂(dba)₃, Palladacycle Precatalysts (e.g., XPhos Pd G3)Precatalysts can offer faster initiation and higher stability. For aryl chlorides, a robust catalyst that readily forms active Pd(0) is required.[7]
Ligand XPhos, SPhos, RuPhos, P(t-Bu)₃Bulky, electron-rich biaryl phosphine ligands are crucial for promoting the difficult oxidative addition of the C-Cl bond and facilitating reductive elimination.[7]
Base K₃PO₄, K₂CO₃, Cs₂CO₃A moderate to strong base is needed to activate the boronic acid, forming a more nucleophilic boronate species for efficient transmetalation.[6]
Solvent Toluene, Dioxane, THF (often with H₂O)Aprotic polar solvents are common. A small amount of water can aid in dissolving the base and facilitating the formation of the active boronate.[3]
Temperature 80 - 110 °CHigher temperatures are generally required to overcome the activation energy for the oxidative addition of the aryl chloride.

Buchwald-Hartwig Amination: C-N Bond Formation

This reaction forms a new C-N bond by coupling an aryl halide with an amine, providing access to substituted anilines and other N-aryl compounds.[8]

A. Mechanistic Overview

The cycle is similar to the Suzuki coupling but involves an amine nucleophile.[4] After Oxidative Addition , the amine coordinates to the palladium center. A strong base then deprotonates the coordinated amine to form a palladium-amido complex. The final Reductive Elimination step forms the C-N bond and regenerates the Pd(0) catalyst.[8][9]

B. Mechanistic Diagram

G pd0 Pd(0)L₂ pd2_ox Ar-Pd(II)-Cl(L₂) pd0->pd2_ox Oxidative Addition pd2_amido Ar-Pd(II)-NR'R''(L₂) pd2_ox->pd2_amido Amine Coordination & Deprotonation pd2_amido->pd0 Reductive Elimination product Ar-NR'R'' pd2_amido->product arcl Ar-Cl arcl->pd2_ox amine R'R''NH + Base amine->pd2_amido

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

C. Application Protocol: Synthesis of N-Aryl-5-methoxy-4-nitro-1,2-phenylenediamine
  • Preparation: To an oven-dried Schlenk tube, add 2-Chloro-5-methoxy-4-nitroaniline (1.0 mmol, 1.0 equiv.), the desired aryl or alkyl amine (1.2 mmol, 1.2 equiv.), and a strong, non-nucleophilic base like NaOtBu or LHMDS (1.4 mmol, 1.4 equiv.).

  • Catalyst Addition: In a glovebox, add the palladium precatalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and a suitable ligand (e.g., RuPhos, 0.04 mmol, 4 mol%).

  • Solvent Addition: Add degassed, anhydrous toluene or dioxane (5 mL).

  • Reaction: Seal the tube and heat the mixture to 80-100 °C with vigorous stirring.

  • Monitoring: Follow the reaction's progress via TLC or LC-MS (typically 4-18 hours).

  • Work-up: After cooling, carefully quench the reaction with saturated aqueous NH₄Cl. Dilute with ethyl acetate and wash with water. Dry the organic phase over MgSO₄, filter, and evaporate the solvent.

  • Purification: Purify the residue by flash column chromatography.

D. Key Parameter Optimization
ParameterTypical Reagents/ConditionsCausality & Rationale
Pd Source Pd(OAc)₂, Pd₂(dba)₃, Palladacycle PrecatalystsThe choice often depends on the ligand. Pd(OAc)₂ is a common and cost-effective choice.[10]
Ligand XPhos, RuPhos, BrettPhos, Josiphos-type ligandsLigand choice is critical and depends on the amine. Bulky ligands are needed for the aryl chloride, and different ligands can favor coupling with primary vs. secondary amines.[11]
Base NaOtBu, KOtBu, LHMDS, Cs₂CO₃A strong, sterically hindered base is required to deprotonate the amine without competing as a nucleophile. The pKa of the amine dictates the required base strength.[4]
Solvent Toluene, Dioxane, THF (anhydrous)Anhydrous, non-protic solvents are essential to prevent quenching the strong base and interfering with the catalytic cycle.
Temperature 80 - 100 °CSufficient thermal energy is needed for the oxidative addition and reductive elimination steps, especially with less reactive aryl chlorides.[4]

Sonogashira Coupling: C-C (Alkynyl) Bond Formation

The Sonogashira reaction couples aryl halides with terminal alkynes to form arylalkynes, a valuable motif in materials science and medicinal chemistry.[12][13]

A. Mechanistic Overview

This reaction uniquely involves two catalytic cycles: a palladium cycle and a copper cycle.[14] The palladium cycle mirrors those above. The copper cycle involves the formation of a copper(I) acetylide species from the terminal alkyne, which is more reactive. This copper acetylide then undergoes transmetalation with the Ar-Pd(II)-X complex.[13][14] Copper-free versions exist but often require different conditions.

B. Mechanistic Diagram

G Dual Catalytic Cycle cluster_pd Palladium Cycle cluster_cu Copper Cycle pd0 Pd(0)L₂ pd2_ox Ar-Pd(II)-Cl(L₂) pd0->pd2_ox Oxidative Addition pd2_trans Ar-Pd(II)-C≡CR(L₂) pd2_trans->pd0 Reductive Elimination product Ar-C≡CR pd2_trans->product cu_x Cu(I)X cu_alkyne Cu(I)-C≡CR cu_x->cu_alkyne Deprotonation cu_alkyne->pd2_ox Transmetalation alkyne H-C≡CR + Base alkyne->cu_x

Caption: The dual catalytic cycles of the copper-co-catalyzed Sonogashira reaction.

C. Application Protocol: Synthesis of 2-(Alkynyl)-5-methoxy-4-nitroaniline
  • Preparation: In a Schlenk flask, dissolve 2-Chloro-5-methoxy-4-nitroaniline (1.0 mmol, 1.0 equiv.) and the terminal alkyne (1.2 mmol, 1.2 equiv.) in a suitable solvent like THF or DMF (5 mL).

  • Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.03 mmol, 3 mol%) and the copper(I) co-catalyst (e.g., CuI, 0.05 mmol, 5 mol%).

  • Base Addition: Add a degassed amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) (2.0 mmol, 2.0 equiv.).

  • Reaction: Stir the mixture under an inert atmosphere at room temperature or with gentle heating (40-60 °C) until completion (typically 2-12 hours).

  • Work-up: Filter the reaction mixture through a pad of celite to remove salts. Concentrate the filtrate and redissolve in an organic solvent (e.g., ethyl acetate). Wash with water, then brine, and dry over Na₂SO₄.

  • Purification: Purify the crude material by flash chromatography.

D. Key Parameter Optimization
ParameterTypical Reagents/ConditionsCausality & Rationale
Pd Catalyst Pd(PPh₃)₄, Pd(PPh₃)₂Cl₂These are classic, reliable catalysts for Sonogashira couplings. Pd(PPh₃)₂Cl₂ is often more stable and convenient to handle.[14]
Cu Co-catalyst CuI, CuBrThe copper(I) salt is crucial for activating the alkyne, significantly increasing the reaction rate compared to copper-free systems.[13]
Base Et₃N, DIPEA, PiperidineAn amine base is required to neutralize the HX byproduct and facilitate the deprotonation of the terminal alkyne.[12]
Solvent THF, DMF, AcetonitrilePolar aprotic solvents are generally used to ensure the solubility of all components, including the polar starting material and any salt byproducts.
Temperature 25 - 70 °CSonogashira reactions can often be run under mild conditions, but coupling an aryl chloride may require gentle heating to promote the oxidative addition step.

Heck Coupling: C-C (Alkenyl) Bond Formation

The Heck (or Mizoroki-Heck) reaction couples an aryl halide with an alkene to form a substituted alkene, typically with high trans selectivity.[15][16]

A. Mechanistic Overview

Following Oxidative Addition , the alkene coordinates to the palladium complex. A Migratory Insertion (syn-carbopalladation) step follows, forming a new C-C bond and a σ-alkylpalladium intermediate. The final steps are syn-β-Hydride Elimination to form the alkene product and reductive elimination of H-X with the base to regenerate the Pd(0) catalyst.[17][18]

B. Mechanistic Diagram

G pd0 Pd(0)L₂ pd2_ox Ar-Pd(II)-Cl(L₂) pd0->pd2_ox Oxidative Addition pd2_insert R-CH₂-CH(Ar)Pd(II)Cl(L₂) pd2_ox->pd2_insert Migratory Insertion pd2_insert->pd0 β-Hydride Elimination & Catalyst Regeneration product Ar-CH=CHR pd2_insert->product arcl Ar-Cl arcl->pd2_ox alkene H₂C=CHR alkene->pd2_insert Coordination base Base base->pd0

Caption: Simplified catalytic cycle for the Mizoroki-Heck reaction.

C. Application Protocol: Synthesis of 2-(Alkenyl)-5-methoxy-4-nitroaniline
  • Preparation: Combine 2-Chloro-5-methoxy-4-nitroaniline (1.0 mmol, 1.0 equiv.), an organic base like triethylamine (1.5 mmol, 1.5 equiv.) or an inorganic base like K₂CO₃ (1.5 mmol, 1.5 equiv.), and a palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) in an oven-dried pressure tube.

  • Ligand/Additive: For aryl chlorides, a phosphine ligand (e.g., P(o-tol)₃) or a phase-transfer catalyst like Bu₄NCl may be required.[19]

  • Reagent Addition: Add a degassed polar aprotic solvent such as DMF or DMAc (5 mL), followed by the alkene (e.g., styrene, butyl acrylate) (1.2 mmol, 1.2 equiv.).

  • Reaction: Seal the tube tightly and heat to 100-140 °C with stirring. High temperatures are typically necessary for Heck reactions involving aryl chlorides.

  • Monitoring: Monitor the reaction by GC or LC-MS until the starting material is consumed (12-48 hours).

  • Work-up: Cool the mixture, dilute with water, and extract with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Purify the product by flash column chromatography.

D. Key Parameter Optimization
ParameterTypical Reagents/ConditionsCausality & Rationale
Pd Catalyst Pd(OAc)₂, PdCl₂, Pd/CPd(OAc)₂ is a common, effective, and relatively inexpensive catalyst. Heterogeneous Pd/C can also be used, sometimes without a ligand.[19]
Ligand/Additive PPh₃, P(o-tol)₃, Bu₄NCl (TBAC)For electron-rich or neutral aryl chlorides, a ligand is often necessary. Phase-transfer catalysts like TBAC can stabilize the catalytic species and accelerate the reaction.[19]
Base Et₃N, K₂CO₃, NaOAcA base is required to neutralize the hydrohalic acid (HCl) formed during the catalytic cycle, preventing catalyst deactivation.[17]
Solvent DMF, DMAc, NMPHigh-boiling, polar aprotic solvents are needed to reach the high temperatures required for the reaction and to dissolve the reactants and catalyst.
Temperature 100 - 140 °CHigh temperatures are almost always required to facilitate the oxidative addition of the robust C-Cl bond to the palladium center.[18]

References

  • Reductive Arylation of Nitroarenes with Chloroarenes: Reducing Conditions Enable New Reactivity
  • Buchwald–Hartwig amin
  • Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow.
  • Coupling reaction of o-chlorobenzoic acid with anilines using CuI as catalyst.
  • Heck Reaction. Alfa Chemistry.
  • The facile production of p-chloroaniline facilitated by an efficient and chemoselective metal-free N/S co-doped carbon c
  • Sonogashira Coupling. Organic Chemistry Portal.
  • Heck Reaction. Organic Chemistry Portal.
  • Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific.
  • Sonogashira Coupling. Chemistry LibreTexts.
  • How to Wisely Design Conditions for Buchwald-Hartwig Couplings? Chemical Insights.
  • [Named Reaction #2] Buchwald-Hartwig Amin
  • 2-Chloro-5-nitroaniline. PMC.
  • Sonogashira coupling. Wikipedia.
  • The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry.
  • Ligandless Heck Coupling between a Halogenated Aniline and Acrylonitrile Catalyzed by Pd/C: Development and Optimization of an Industrial-Scale Heck Process for the Production of a Pharmaceutical Intermediate.
  • Suzuki-Miyaura Coupling. Chemistry LibreTexts.
  • Heck reaction. Wikipedia.
  • Suzuki Coupling. Organic Chemistry Portal.
  • The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Publishing.
  • Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investig
  • Growth and Characterization of Organic 2-Chloro 5-Nitroaniline Crystal Using the Vertical Bridgman Technique. MDPI.
  • physical and chemical properties of 2-Chloro-5-nitroaniline. Benchchem.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of 2-Chloro-5-methoxy-4-nitroaniline (CMNA) Coupling

Status: Active Ticket ID: CMNA-OPT-2024 Subject: Minimizing Side Reactions & Yield Loss in CMNA Azo Coupling Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2] Executive Summary: The "Pus...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Active Ticket ID: CMNA-OPT-2024 Subject: Minimizing Side Reactions & Yield Loss in CMNA Azo Coupling Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1][2]

Executive Summary: The "Push-Pull" Deactivation Challenge

Welcome to the technical support hub for 2-Chloro-5-methoxy-4-nitroaniline (CMNA) . If you are experiencing low yields, tar formation, or dull colors during coupling, the root cause is likely the molecule's electronic architecture.

CMNA is a "push-pull" system:

  • The Problem: The nitro group (

    
    ) at the 4-position and chlorine at the 2-position strongly withdraw electrons, rendering the amine (
    
    
    
    ) at position 1 significantly less basic (nucleophilic).
  • The Consequence: Standard aqueous diazotization (HCl/NaNO

    
    ) often fails because the amine does not protonate effectively, leading to incomplete reaction and "triazene" side products.
    
  • The Solution: You must transition from aqueous methods to anhydrous nitrosylsulfuric acid systems to force the formation of the diazonium salt.

Critical Workflow: The Nitrosylsulfuric Acid Protocol

Warning: Do not use standard aqueous HCl methods for this substrate if you require >90% yield.[2] The amine is too weak (


 approx. 1.0–2.0).
Step-by-Step Optimization Guide
PhaseCritical ActionTechnical Rationale
1. Solubilization Dissolve CMNA in Conc.

or Glacial Acetic Acid/Propionic Acid mix.
The amine is hydrophobic and weakly basic. Organic acid/sulfuric acid mixtures ensure complete dissolution and protonation.
2. Diazotization Add Nitrosylsulfuric acid (

)
dropwise at 0–5°C.

provides the Nitrosonium ion (

) in a super-acidic medium, which is strong enough to attack the deactivated amine.
3. Quenching Add Sulfamic Acid or Urea before coupling.Destroys excess nitrous acid (

).[2] Excess

will oxidize your coupler or cause nitrosylation side reactions.[2]
4. Coupling Buffer control is paramount (See Section 3).[2]The diazonium salt is unstable; it must be consumed immediately upon hitting the coupler solution.

Troubleshooting Side Reactions

The following diagram maps the specific failure pathways for CMNA. Use this to diagnose your impurities.

CMNA_Side_Reactions cluster_0 Critical Control Point Amine CMNA (Start) Diazo Diazonium Salt (Ar-N2+) Amine->Diazo Nitrosylsulfuric Acid (< 5°C) Phenol Phenolic Impurity (Ar-OH) Diazo->Phenol Hydrolysis (Temp > 5°C or Water ingress) Triazene Triazene (Ar-N=N-NH-Ar) (Self-Coupling) Diazo->Triazene Low Acidity (Reacts with unreacted Amine) Tars Polymeric Tars (Radical decomp) Diazo->Tars Metal Contamination (Cu/Fe ions) Product Target Azo Dye (Ar-N=N-Coupler) Diazo->Product Coupling Agent (pH Controlled)

Caption: Reaction pathway analysis for CMNA. Red dashed lines indicate primary failure modes caused by temperature spikes or insufficient acidity.[2]

Diagnostic Guide
Issue 1: "My product is dull/brown instead of bright red/orange."
  • Diagnosis: Phenol Formation (Hydrolysis). [2][3]

  • Mechanism: The electron-withdrawing nitro group makes the diazonium cation highly electrophilic.[4] If water is present during diazotization (or if the temp rises >5°C), water attacks the diazo group, releasing

    
     and forming a phenol (
    
    
    
    ).[3]
  • Fix: Ensure the diazotization vessel is anhydrous . Use dry sulfuric acid.[2] Do not add water until the diazo mass is ready to be poured into the coupler.

Issue 2: "I have insoluble sludge and low yield."
  • Diagnosis: Triazene Formation. [2]

  • Mechanism: If the acid concentration is too low, free amine (CMNA) remains in solution. The generated diazonium salt couples with the free amine instead of the intended coupler.

  • Fix: Increase acid stoichiometry. Ensure the "Starch-Iodide" test is positive (blue/black) throughout the reaction, indicating excess nitrosating agent is present to consume all amine.

Issue 3: "The reaction foams excessively."
  • Diagnosis: Thermal Decomposition.

  • Mechanism: Nitrogen gas (

    
    ) evolution due to instability.[2]
    
  • Fix: Your internal temperature likely spiked.[2] The exotherm of adding nitrosylsulfuric acid is high. Slow down the addition rate.

The Coupling Interface: pH & Temperature[3]

The transition from the acidic diazo solution to the coupling bath is the most dangerous step.

ParameterRequirementWhy?
Coupling pH (Phenols) 9.0 – 10.5 Phenols must be ionized (phenolate) to be nucleophilic enough to attack the CMNA diazo.[1][2]
Coupling pH (Amines) 3.5 – 5.0 Amines couple best in mild acid.[2] Too basic = diazo decomposition; Too acidic = coupler protonation (deactivation).[2]
Temperature 0 – 5°C Essential to prevent the "Hydrolysis" side reaction described above.[3][5]
Additives Surfactants CMNA dyes are often disperse (insoluble).[2] Adding a dispersant (e.g., Lignosulfonate) prevents aggregation of the final product.

Frequently Asked Questions (FAQs)

Q: Can I use sodium nitrite (


) and HCl instead of Nitrosylsulfuric acid? 
A:  Only if you use a "fine dispersion" method. You must mill the CMNA to micron size and use a large excess of HCl. Even then, yields are typically 10-15% lower than the nitrosylsulfuric route due to the weak basicity of the amine [1].

Q: Why do I need to add Sulfamic Acid? A: To "kill" the excess nitrite. If you pour a diazo solution containing excess nitrite into a coupling bath, the nitrite will react with the coupler (nitrosation) or oxidize the final azo bond, leading to "tarry" impurities.

  • Test: Starch-Iodide paper should be Blue (during reaction)

    
     Add Sulfamic 
    
    
    
    Paper should be White (safe to couple).[2]

Q: Is the Chlorine atom at risk of displacement? A: Yes, but it is secondary to hydrolysis. The diazonium group is a powerful electron withdrawer. In highly alkaline coupling baths (pH > 11), hydroxide ions can displace the chlorine (Nucleophilic Aromatic Substitution), creating a hydroxy-impurity. Keep pH strictly below 11.

Q: How do I verify the Diazonium salt was formed? A: Dilute a small aliquot into a solution of R-Salt or H-Acid (highly reactive couplers).[1][2] An instant, intense color change confirms active diazonium species.

References

  • Karci, F. (2005). Synthesis of disazo dyes derived from heterocyclic components. Coloration Technology, 121, 275-280.[1][6] Link

  • Otutu, J.O. (2013). Synthesis and Absorption Spectra of Monoazo Dyes derived from 2-Methoxy-5-Nitroaniline. Asian Journal of Scientific Research, 6, 502-512.[1] Link

  • Hunger, K., & Mischke, P. (2000). Azo Dyes. In Ullmann's Encyclopedia of Industrial Chemistry. Wiley-VCH.[1][2] (Authoritative text on Nitrosylsulfuric acid diazotization). Link[2]

  • BenchChem Technical Data. (2025). Reactivity Profile: 2-Chloro-5-nitroaniline and derivatives.[1][2][7] Link[2]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: FTIR Identification of 2-Chloro-5-methoxy-4-nitroaniline

Executive Summary In the synthesis of high-value azo dyes and pharmaceutical intermediates, 2-Chloro-5-methoxy-4-nitroaniline represents a critical structural node. Its identification is frequently complicated by the pre...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of high-value azo dyes and pharmaceutical intermediates, 2-Chloro-5-methoxy-4-nitroaniline represents a critical structural node. Its identification is frequently complicated by the presence of structurally similar precursors (e.g., 2-chloro-4-nitroaniline) or positional isomers.

This guide provides a technical comparison of the FTIR absorption profile of 2-Chloro-5-methoxy-4-nitroaniline against its primary structural analogs. By focusing on the unique intersection of methoxy (-OCH₃) , nitro (-NO₂) , and aryl chloride (Ar-Cl) functionalities, this document establishes a self-validating protocol for positive identification without immediate reliance on NMR.

Molecular Analysis & Theoretical Assignments

To accurately interpret the spectrum, we must first deconstruct the molecule into its constituent oscillators. The target molecule is a 1,2,4,5-tetrasubstituted benzene , a pattern that yields a distinct "fingerprint" in the lower wavenumber region.

Functional Group Vibrational Modes[1][2][3][4][5]
Functional GroupModeTheoretical Range (cm⁻¹)Diagnostic Value
Primary Amine (-NH₂) N-H Stretch (Asym/Sym)3450–3300High: Doublet pattern confirms primary amine.
Nitro (-NO₂) N-O Stretch (Asym)1550–1490Medium: Strong intensity, but common to all analogs.
Methoxy (-OCH₃) C-H Stretch (Aliphatic)2980–2850Critical: Distinguishes from non-methoxylated precursors.
C-O-C Stretch (Aryl Ether)1275–1200Critical: Strong band confirming ether linkage.
Aryl Chloride (Ar-Cl) C-Cl Stretch800–600High: Often obscured, but essential for halogen confirmation.
Aromatic Ring C=C Ring Stretch1600–1450Low: Present in all aromatic compounds.

Expert Insight: The "Fermi Resonance" often complicates the amine region. In nitroanilines, the overtone of the N-H bending vibration (~1620 cm⁻¹) can resonate with the symmetric N-H stretch (~3300 cm⁻¹), broadening the lower-frequency band of the doublet.

Comparative Analysis: Target vs. Alternatives

This section contrasts the target molecule with its two most likely contaminants/analogs:

  • Alternative A: 2-Chloro-4-nitroaniline (Precursor; Lacks Methoxy).

  • Alternative B: 2-Methoxy-4-nitroaniline (Analog; Lacks Chlorine).

Table 1: Differential Spectral Fingerprint
Spectral RegionTarget: 2-Chloro-5-methoxy-4-nitroanilineAlt A: 2-Chloro-4-nitroanilineAlt B: 2-Methoxy-4-nitroanilineDifferentiation Logic
3000–2800 cm⁻¹ Present: Distinct aliphatic C-H stretches (from -OCH₃).Absent: Only aromatic C-H (>3000 cm⁻¹) visible.Present: Aliphatic C-H stretches visible.[1][2]Target vs. Alt A: Presence of peaks <3000 cm⁻¹ confirms Methoxy addition.
1280–1200 cm⁻¹ Strong: C-O-C asymmetric stretch (~1250 cm⁻¹).Weak/Absent: No ether linkage.Strong: C-O-C asymmetric stretch.Target vs. Alt A: Strong band at ~1250 cm⁻¹ confirms Ether.
800–600 cm⁻¹ Present: C-Cl stretch bands (often ~750-650 cm⁻¹).Present: C-Cl stretch bands.Absent: No C-Cl bands.Target vs. Alt B: Presence of low-frequency bands confirms Chlorine.
Fingerprint (OOP) 1,2,4,5-Substitution: Isolated H atoms (weak/specific pattern).1,2,4-Substitution: Two adjacent H atoms (strong band ~820 cm⁻¹).1,2,4-Substitution: Two adjacent H atoms.Substitution Pattern: 1,2,4-trisubstituted rings show strong OOP bending for adjacent hydrogens; the target (tetrasubstituted) lacks this specific coupling.

Experimental Protocol (Self-Validating)

To ensure data integrity, follow this ATR (Attenuated Total Reflectance) workflow. ATR is preferred over KBr pellets for this compound to avoid moisture interference in the amine/nitro regions.

Diagram 1: FTIR Acquisition Workflow

FTIR_Workflow Start Start: Sample Prep Clean Clean ATR Crystal (Isopropanol) Start->Clean Bkgrd Acquire Background (Air/Ambient) Clean->Bkgrd Load Load Sample (Apply Pressure) Bkgrd->Load Scan Acquire Spectrum (16-32 Scans, 4cm⁻¹) Load->Scan Process Post-Processing (Baseline Corr., ATR Corr.) Scan->Process Check QC Check: Signal-to-Noise > 100:1? Process->Check Check->Clean Fail End Data Analysis Check->End Pass

Caption: Standardized ATR-FTIR acquisition workflow with built-in Signal-to-Noise QC check.

Step-by-Step Methodology
  • Crystal Preparation: Clean the Diamond/ZnSe ATR crystal with isopropanol. Ensure no residue remains from previous runs (critical for identifying weak C-Cl bands).

  • Background Collection: Collect a background spectrum (air) with the same parameters as the sample (typically 32 scans, 4 cm⁻¹ resolution).

  • Sample Loading: Place ~10 mg of the solid 2-Chloro-5-methoxy-4-nitroaniline on the crystal. Apply high pressure using the anvil to ensure intimate contact (essential for the high-wavenumber N-H region).

  • Acquisition: Scan from 4000 to 600 cm⁻¹.

  • Validation: Check the baseline at 2200–2000 cm⁻¹ (should be flat; no CO₂ interference). If noise is high, clean and reload.

Identification Logic Tree

Use the following logic flow to confirm the identity of 2-Chloro-5-methoxy-4-nitroaniline against its common analogs.

Diagram 2: Spectral Decision Matrix

Decision_Tree Start Unknown Spectrum Q1 Check 2850-2950 cm⁻¹ (Aliphatic C-H) Start->Q1 NoMethoxy Likely 2-Chloro-4-nitroaniline (Precursor) Q1->NoMethoxy Absent HasMethoxy Methoxy Group Present Q1->HasMethoxy Present Q2 Check 600-800 cm⁻¹ (C-Cl Stretch) HasMethoxy->Q2 NoChloro Likely 2-Methoxy-4-nitroaniline (Analog) Q2->NoChloro Absent Target CONFIRMED: 2-Chloro-5-methoxy-4-nitroaniline Q2->Target Present

Caption: Decision logic for distinguishing the target from non-methoxylated precursors and non-chlorinated analogs.

Detailed Spectral Interpretation

The "Methoxy" Region (2800–3000 cm⁻¹ & 1200–1300 cm⁻¹)

The most distinct feature separating the target from 2-chloro-4-nitroaniline is the methoxy group.

  • Observation: Look for a "shoulder" or distinct peaks just below 3000 cm⁻¹.[3] Aromatic C-H stretches appear >3000 cm⁻¹, while the -OCH₃ methyl group C-H stretches appear <3000 cm⁻¹ (typically 2840–2960 cm⁻¹).

  • Confirmation: A strong band between 1200–1275 cm⁻¹ corresponds to the C-O-C asymmetric stretching of the aryl alkyl ether. This band is often one of the strongest in the spectrum, rivaling the nitro stretches.

The "Nitro-Amine" Interplay
  • NH₂: Expect a doublet at ~3480 cm⁻¹ (asymmetric) and ~3370 cm⁻¹ (symmetric).[1] The presence of the ortho-chloro and para-nitro groups may cause slight shifts due to intramolecular hydrogen bonding, though less pronounced than in ortho-nitroaniline.

  • NO₂: The symmetric stretch (~1340 cm⁻¹) and asymmetric stretch (~1530 cm⁻¹) are dominant. Note that the 5-methoxy group (electron-donating) and 2-chloro group (electron-withdrawing) create a "push-pull" electronic environment that may shift these peaks by 10–20 cm⁻¹ compared to unsubstituted nitroaniline.

The "Fingerprint" Region (600–1500 cm⁻¹)[5]
  • Substitution Pattern: The 1,2,4,5-substitution pattern removes the strong "adjacent hydrogen" wagging band (typically ~800–860 cm⁻¹) seen in 1,2,4-trisubstituted benzenes. Instead, look for weaker, isolated C-H out-of-plane bends.

  • C-Cl: The C-Cl stretch is broad and appears in the far fingerprint region (600–800 cm⁻¹). While often obscured by ring deformations, its presence is mandatory for the target.

References

  • NIST Mass Spectrometry Data Center. (2023). IR Spectrum of 2-Chloro-N,N-dimethyl-4-nitroaniline (Analog Reference). NIST Chemistry WebBook, SRD 69.[4] [Link]

  • University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Amines and Nitro Compounds. Department of Chemistry & Biochemistry. [Link]

  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry. John Wiley & Sons Ltd. (Standard reference for Group Frequencies).
  • ResearchGate. (2021). FTIR Spectra of 2-chloro-4-nitroaniline (calculated and observed).[Link]

Sources

Comparative

A Comparative Guide to the Chromatographic Separation of 2-Chloro-5-methoxy-4-nitroaniline Impurities

Introduction 2-Chloro-5-methoxy-4-nitroaniline is a key intermediate in the synthesis of various high-value organic compounds, including pharmaceuticals and specialized dyes. The purity of this intermediate is paramount,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2-Chloro-5-methoxy-4-nitroaniline is a key intermediate in the synthesis of various high-value organic compounds, including pharmaceuticals and specialized dyes. The purity of this intermediate is paramount, as even trace-level impurities can have a significant impact on the yield, safety, and efficacy of the final product. Regulatory bodies such as the European Pharmacopoeia and the United States Pharmacopeia have stringent guidelines for the control of impurities in active pharmaceutical ingredients (APIs) and their intermediates.[1][2][3][4][5][6][7][8] This guide provides a comprehensive comparison of chromatographic techniques for the effective separation and quantification of potential impurities in 2-Chloro-5-methoxy-4-nitroaniline, offering field-proven insights and detailed experimental protocols for researchers, scientists, and drug development professionals.

Understanding the Impurity Profile

Effective separation begins with a thorough understanding of the potential impurities. The most probable synthetic route to 2-Chloro-5-methoxy-4-nitroaniline involves the nitration of 3-chloro-4-methoxyacetanilide, followed by hydrolysis of the acetyl group. This pathway can introduce several process-related impurities.

A typical synthesis workflow is as follows:

A 3-Chloro-4-methoxyaniline B 3-Chloro-4-methoxyacetanilide A->B Acetylation (Acetic Anhydride) C 2-Chloro-5-methoxy-4-nitroacetanilide B->C Nitration (HNO3/H2SO4) D 2-Chloro-5-methoxy-4-nitroaniline C->D Hydrolysis (Acid or Base)

Caption: Plausible synthetic pathway for 2-Chloro-5-methoxy-4-nitroaniline.

Based on this synthesis, the following potential impurities are anticipated:

  • Starting Materials:

    • Impurity A: 3-Chloro-4-methoxyaniline (unreacted)

    • Impurity B: 3-Chloro-4-methoxyacetanilide (unreacted intermediate)

  • Positional Isomers:

    • Impurity C: 4-Chloro-5-methoxy-2-nitroaniline (from nitration at an alternative position)

    • Impurity D: 2-Chloro-3-methoxy-4-nitroaniline (another possible positional isomer)

  • Related Substances:

    • Impurity E: 2-Chloro-5-hydroxy-4-nitroaniline (from ether cleavage during nitration or hydrolysis)

    • Impurity F: 5-Methoxy-4-nitroaniline (dechlorinated byproduct)

  • Over-nitrated/Under-nitrated Species:

    • Impurity G: 2-Chloro-5-methoxy-dinitroaniline (over-nitrated byproduct)

Primary Separation Technique: High-Performance Liquid Chromatography (HPLC)

For the analysis of non-volatile and thermally labile compounds like substituted nitroanilines, High-Performance Liquid Chromatography (HPLC) is the gold standard.[9][10][11][12] Its high resolution, sensitivity, and quantitative accuracy make it ideal for impurity profiling.

Causality Behind Experimental Choices in HPLC Method Development

A robust HPLC method is built on a foundation of logical choices tailored to the analytes' physicochemical properties. For 2-Chloro-5-methoxy-4-nitroaniline and its potential impurities, a reversed-phase (RP) method is the most logical starting point. The analytes possess a moderate polarity, making them well-suited for retention on a non-polar stationary phase with a polar mobile phase.

  • Column Selection: A C18 (octadecylsilyl) column is the workhorse of reversed-phase chromatography and provides excellent hydrophobicity for retaining the aromatic analytes. A column with a particle size of 3.5 µm to 5 µm offers a good balance between efficiency and backpressure for standard HPLC systems. For higher throughput and resolution, Ultra-High-Performance Liquid Chromatography (UPLC) with sub-2 µm particle columns can be employed.

  • Mobile Phase: A combination of a weak acid in water and an organic modifier is optimal.

    • Aqueous Phase: Water with 0.1% formic acid or phosphoric acid. The acid suppresses the ionization of the aniline functional group, leading to better peak shape and consistent retention.

    • Organic Modifier: Acetonitrile is often preferred over methanol for the analysis of nitroaromatic compounds as it can offer better selectivity and lower UV cutoff.

  • Elution Mode: A gradient elution is necessary to resolve a range of impurities with varying polarities in a reasonable timeframe. The gradient will typically start with a higher proportion of the aqueous phase to retain the more polar impurities and gradually increase the organic modifier concentration to elute the main compound and less polar impurities.

  • Detection: The nitroaniline chromophore in the target compound and its impurities allows for sensitive detection using a UV-Vis detector. A wavelength of 254 nm is a good starting point, as it provides a strong response for most aromatic compounds. A photodiode array (PDA) detector is highly recommended as it can provide spectral information to aid in peak identification and purity assessment.

Detailed HPLC Experimental Protocol

This protocol provides a starting point for the separation of 2-Chloro-5-methoxy-4-nitroaniline and its potential impurities. Method validation according to ICH Q2(R1) guidelines is essential to ensure the method is suitable for its intended purpose.[11]

Instrumentation:

  • HPLC or UPLC system with a binary or quaternary pump, autosampler, column thermostat, and a PDA detector.

Chromatographic Conditions:

  • Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program:

    Time (min) %B
    0 20
    20 80
    25 80
    25.1 20

    | 30 | 20 |

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (with PDA scanning from 200-400 nm)

  • Injection Volume: 10 µL

  • Sample Preparation: Accurately weigh approximately 25 mg of the 2-Chloro-5-methoxy-4-nitroaniline sample and dissolve in 50 mL of a 50:50 (v/v) mixture of acetonitrile and water.

cluster_0 Sample Preparation cluster_1 HPLC Analysis cluster_2 Data Processing A Weigh Sample B Dissolve in Diluent A->B C Vortex & Sonicate B->C D Inject Sample C->D E Gradient Elution D->E F PDA Detection E->F G Integrate Peaks F->G H Quantify Impurities G->H I Generate Report H->I

Caption: HPLC workflow for impurity analysis.

Comparison with Alternative Chromatographic Techniques

While HPLC is the primary choice, other chromatographic techniques can offer complementary information or advantages in specific scenarios.

FeatureHPLC-UV/PDAGas Chromatography (GC-MS)Supercritical Fluid Chromatography (SFC-UV/MS)
Principle Partitioning between a liquid mobile phase and a solid stationary phase.Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.Partitioning between a supercritical fluid mobile phase and a solid stationary phase.
Applicability Ideal for non-volatile and thermally labile compounds.[9][10]Suitable for volatile and thermally stable compounds. Derivatization may be needed for polar analytes.[13][14]Bridges the gap between GC and HPLC; good for both chiral and achiral separations of moderately polar compounds.[15][16][17]
Selectivity High, tunable by altering mobile phase composition and stationary phase.Very high, based on volatility and column chemistry. MS provides definitive identification.Orthogonal selectivity to reversed-phase HPLC, often resembling normal-phase chromatography.[18]
Sensitivity Good to excellent, depending on the chromophore and detector.Excellent, especially with selective detectors like MS or ECD.Good, comparable to HPLC.
Speed Standard HPLC run times can be 20-60 minutes. UPLC offers faster analysis.Typically faster run times than standard HPLC.Significantly faster than HPLC due to the low viscosity of the mobile phase.[17]
Solvent Usage High consumption of organic solvents.Minimal solvent usage (for sample preparation)."Green" technique with significantly reduced organic solvent consumption, primarily using CO2.[15]
Limitations Resolution of closely related isomers can be challenging.Not suitable for thermally labile compounds like some nitroaromatics, which can degrade in the injector.[1][19]May not be suitable for very polar or ionic impurities without significant method development.
Gas Chromatography (GC)

GC is a powerful technique for separating volatile compounds. For the analysis of 2-Chloro-5-methoxy-4-nitroaniline impurities, GC is generally not the preferred method due to the thermal lability of nitroaromatic compounds.[1][19] High temperatures in the GC inlet can cause degradation, leading to inaccurate quantification. However, for identifying volatile starting materials or byproducts that are thermally stable, GC-MS can be a valuable tool.

Considerations for GC Analysis:

  • Injection Technique: A cool on-column or a programmed temperature vaporization (PTV) inlet can minimize thermal degradation.

  • Derivatization: Derivatizing the amine group can improve volatility and peak shape, but this adds complexity to the sample preparation.

  • Detection: Mass spectrometry (MS) is the detector of choice for GC, providing structural information for definitive peak identification.[13][14]

Supercritical Fluid Chromatography (SFC)

SFC is a "green" alternative to normal-phase HPLC that uses supercritical CO2 as the primary mobile phase.[15] It offers unique selectivity and is particularly advantageous for separating isomers and chiral compounds. For the analysis of 2-Chloro-5-methoxy-4-nitroaniline and its positional isomers, SFC could provide better resolution than reversed-phase HPLC.

Advantages of SFC:

  • Orthogonal Selectivity: SFC provides a different separation mechanism compared to RP-HPLC, which can be useful for resolving co-eluting peaks.[18]

  • Speed: The low viscosity of the supercritical fluid mobile phase allows for faster flow rates and shorter analysis times.[17]

  • Reduced Solvent Consumption: Primarily using CO2, SFC significantly reduces the use of organic solvents.[15]

SFC Experimental Protocol (Conceptual)

Instrumentation:

  • SFC system with a CO2 pump, modifier pump, autosampler, column thermostat, back pressure regulator, and a UV/PDA or MS detector.

Chromatographic Conditions:

  • Column: A polar stationary phase such as silica, diol, or 2-ethylpyridine is often used for polar analytes.[20]

  • Mobile Phase: Supercritical CO2 with a polar organic modifier like methanol or ethanol. Additives such as amines or acids may be needed to improve peak shape.[21]

  • Elution Mode: A gradient of increasing modifier concentration.

  • Temperature and Pressure: Typically around 40 °C and 150 bar.

Conclusion and Recommendations

For the comprehensive impurity profiling of 2-Chloro-5-methoxy-4-nitroaniline, a multi-faceted approach is recommended.

  • Primary Method (HPLC/UPLC): A validated reversed-phase HPLC or UPLC method with PDA detection should be the cornerstone of routine quality control. This technique provides the robustness, sensitivity, and versatility needed to separate and quantify the expected range of impurities.

  • Complementary Technique (SFC): For challenging separations, particularly of positional isomers that may co-elute in the RP-HPLC method, SFC offers a powerful, orthogonal separation mechanism. Its speed and reduced environmental impact make it an attractive alternative for method development and in-depth characterization.

  • Confirmatory Technique (GC-MS): While not ideal for the primary analyte, GC-MS can be selectively employed to identify and quantify any volatile and thermally stable impurities, such as unreacted starting materials or low molecular weight byproducts.

By leveraging the strengths of each of these chromatographic techniques, researchers and drug development professionals can build a comprehensive and reliable impurity profile for 2-Chloro-5-methoxy-4-nitroaniline, ensuring the quality and safety of their final products and satisfying regulatory requirements.

References

  • Validated method for overcoming nitroaromatic thermolability in unmodified GC/MS using molecular isotope dilution mass spectrometry. PubMed. [Link]

  • USP〈1086〉 IMPURITIES IN DRUG SUBSTANCES AND DRUG PRODUCTS. USP. [Link]

  • USP Chapter 1086: Impurities in Drugs. Scribd. [Link]

  • 〈1086〉 Impurities in Drug Substances and Drug Products - USP-NF ABSTRACT. USP. [Link]

  • Validated method for overcoming nitroaromatic thermolability in unmodified GC/MS using molecular isotope dilution mass spectrometry. ResearchGate. [Link]

  • European Pharmacopoeia adopts a new chapter for the analysis of N-nitrosamine impurities. European Pharmaceutical Review. [Link]

  • Aromatic Nitration. BYJU'S. [Link]

  • Guideline on control of impurities of pharmacopoeial substances: compliance with the European Pharmacopoeia general monograph &q. European Medicines Agency. [Link]

  • HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. PharmaTech. [Link]

  • Control of impurities of pharmacopoeial substances - Scientific guideline. European Medicines Agency. [Link]

  • Impurity Control in the European Pharmacopoeia. EDQM. [Link]

  • Synthesis of p-Nitroaniline via a Multi-Step Sequence. Carbon. [Link]

  • Reversed Phase Liquid Chromatographic Method for Separation and Determination of Positional Isomeric Mono‐ and Di‐substituted Anilines and Phenols on an R,S‐Hydroxypropyl Ether β‐Cyclodextrin Column. Taylor & Francis Online. [Link]

  • Experiment 4:: TLC and HPLC of Nitroanilines. Scribd. [Link]

  • Impurity profiling and HPLC methods for drug quality compliance. AMSbiopharma. [Link]

  • An Introduction to the Synthesis of p-Nitroaniline via a Multi-Step Sequence. AZoM. [Link]

  • (PDF) Characterization and Validation of Impurities in Pharmaceutical Bulk Drug by HPLC Methods. Academia.edu. [Link]

  • US4151203A - Process for the preparation of p-nitroaniline compounds by the alkaline hydrolysis of mixed anilides.
  • What is Supercritical Fluid Chromatography (SFC) Chromatography? Teledyne Labs. [Link]

  • Supercritical Fluid Chromatography (SFC) Columns. Phenomenex. [Link]

  • Exact Mass GC-MS Analysis of Amine Monomers Used in Combinatorial Library Production. Waters. [Link]

  • Hydrolysis of Acetanilide: Mechanism & Explanation. Study.com. [Link]

  • Acetanilide from aniline. SelfStudys. [Link]

  • Separation of Highly Polar Compounds by SFC With Detection by Q-TOF LC/MS. Agilent. [Link]

  • How Good is SFC for Polar Analytes? Chromatography Today. [Link]

  • Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. MDPI. [Link]

  • Nitrations of acetanilides by reagents of N02X type1. Canadian Science Publishing. [Link]

  • Separation of Ionic Analytes via Supercritical Fluid Chromatography: Achieving the Impossible. LCGC International. [Link]

  • GC-TEA analysis in laboratory. FILAB. [Link]

  • Analytical Advantages of SFC. Shimadzu (Europe). [Link]

  • Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. Chromatography Online. [Link]

  • Fast, very fast, and ultra-fast gas chromatography-mass spectrometry of thermally labile steroids, carbamates, and drugs in supersonic molecular beams. PubMed. [Link]

  • Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

  • (PDF) Nitration of Acetanilide. ResearchGate. [Link]

  • CN1182104C - The chemical synthesis method of 5-chloro-2-nitroaniline.
  • Nitration of acetanilide (Lab report). :::JAAN's Science Class:::. [Link]

Sources

Validation

Thermal Analysis (TGA/DSC) of 2-Chloro-5-methoxy-4-nitroaniline

An In-Depth Technical Comparison Guide Executive Summary 2-Chloro-5-methoxy-4-nitroaniline (CAS: 24311-36-2) is a critical intermediate in the synthesis of high-performance disperse azo dyes and pigments. Its thermal beh...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Comparison Guide

Executive Summary

2-Chloro-5-methoxy-4-nitroaniline (CAS: 24311-36-2) is a critical intermediate in the synthesis of high-performance disperse azo dyes and pigments. Its thermal behavior is dictated by the interplay between the electron-withdrawing nitro/chloro groups and the electron-donating methoxy group.

This guide provides a technical framework for characterizing this compound using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) . It compares the material against its structural analogs—2-Chloro-4-nitroaniline and 2-Methoxy-4-nitroaniline —to illustrate how functional group substitution impacts thermal stability and phase transition kinetics.

Chemical Identity & Structural Context

PropertyTarget Compound
Chemical Name 2-Chloro-5-methoxy-4-nitroaniline
CAS Number 24311-36-2
Molecular Formula C₇H₇ClN₂O₃
Molecular Weight 202.60 g/mol
Primary Application Intermediate for Disperse Red/Violet dyes; Pigment synthesis.
Key Structural Features Nitro (-NO₂): Thermally labile, drives decomposition.Methoxy (-OCH₃): Increases electron density, typically raises melting point.Chloro (-Cl): Provides steric bulk and inductive withdrawal.

Comparative Thermal Performance

The following table contrasts the thermal properties of 2-Chloro-5-methoxy-4-nitroaniline with its direct precursors/analogs. Note: Data for analogs is based on standard literature values; data for the target is derived from chemotype behavior.

Feature2-Chloro-5-methoxy-4-nitroaniline (Target)2-Chloro-4-nitroaniline (Analog A)2-Methoxy-4-nitroaniline (Analog B)Interpretation
Melting Point (DSC Onset) ~135–145 °C (Predicted)106–108 °C139–142 °CThe methoxy group significantly elevates the melting point compared to the non-methoxylated analog (Analog A) due to increased lattice energy and intermolecular H-bonding capabilities.
Decomposition Onset (

)
~230 °C ~210 °C~245 °CThe electron-donating methoxy group stabilizes the aromatic ring, potentially delaying the onset of nitro-group decomposition compared to Analog A.
Volatiles (TGA <100°C) < 0.5% < 0.5%< 0.5%High purity samples should show negligible mass loss below the melting point. Significant loss indicates solvent entrapment or moisture.
Residual Mass (600°C) ~15–20% (Char) ~10%~12%The chlorinated ring often promotes char formation during oxidative decomposition compared to non-halogenated analogs.

Detailed Thermal Profile Analysis

A. Differential Scanning Calorimetry (DSC)
  • The Melting Event: The DSC thermogram for 2-Chloro-5-methoxy-4-nitroaniline typically exhibits a sharp, single endothermic peak. Broadening of this peak (

    
     width at half-height) is a primary indicator of isomeric impurities (e.g., 4-chloro-2-methoxy isomer).
    
  • Polymorphism: Unlike simple nitroanilines, the steric crowding between the ortho-chloro and meta-methoxy groups can induce polymorphic behavior. A "heat-cool-heat" cycle is required to distinguish between stable and metastable crystal forms.

B. Thermogravimetric Analysis (TGA)
  • Stage 1: Drying (30–120°C): Flat baseline expected. Mass loss here indicates residual solvent (methanol/water) from the recrystallization process.

  • Stage 2: Stability Plateau (120–220°C): The compound remains stable in the melt phase. This window is critical for dye coupling reactions, which often occur at elevated temperatures.

  • Stage 3: Decomposition (>230°C): A sharp mass loss step corresponds to the cleavage of the nitro group (

    
    ) and subsequent ring fragmentation. Safety Note:  This decomposition is exothermic and can be rapid; small sample sizes (<5 mg) are mandatory.
    

Experimental Protocols

Protocol 1: Purity & Melting Point Determination (DSC)

Objective: Determine absolute purity using the Van 't Hoff equation and identify melting onset.

  • Sample Prep: Weigh 2–4 mg of dried sample into an aluminum crucible. Crimp with a pierced lid (to allow gas escape).

  • Atmosphere: Nitrogen purge at 50 mL/min .

  • Method:

    • Equilibrate at 30°C.

    • Ramp 10°C/min to 110°C (sub-melt annealing).

    • Ramp 2°C/min to 160°C (melting region).

  • Analysis: Integrate the main endotherm. Calculate onset temperature (

    
    ) and peak maximum (
    
    
    
    ). Purity is calculated from the slope of the leading edge of the melting peak.
Protocol 2: Thermal Stability & Decomposition (TGA)

Objective: Establish the safe operating window and decomposition kinetics.

  • Sample Prep: Weigh 5–10 mg into an alumina (ceramic) crucible.

  • Atmosphere: Nitrogen (inert) for pyrolysis profile; Air (oxidative) for combustion profile. Flow: 50 mL/min .

  • Method:

    • Equilibrate at 30°C.

    • Ramp 10°C/min to 600°C.

  • Analysis: Determine

    
     (temperature at 5% mass loss) and 
    
    
    
    (temperature of maximum degradation rate from the 1st derivative DTG curve).

Visualized Workflows

Figure 1: Thermal Characterization Workflow

This diagram outlines the decision-making process for characterizing the material.

ThermalAnalysisWorkflow Start Sample: 2-Chloro-5-methoxy-4-nitroaniline TGA Step 1: TGA Screening (30°C to 600°C @ 10°C/min) Start->TGA CheckVolatiles Mass Loss < 120°C? TGA->CheckVolatiles DrySample Action: Dry Sample (Vacuum Oven) CheckVolatiles->DrySample Yes (>1%) DSC Step 2: DSC Analysis (Heat-Cool-Heat) CheckVolatiles->DSC No (<0.5%) DrySample->TGA Melting Sharp Endotherm? DSC->Melting PurityCalc Calculate Purity (Van 't Hoff) Melting->PurityCalc Yes (Single Peak) Polymorph Check for Polymorphism (Multiple Peaks) Melting->Polymorph No (Split Peak) Report Generate Report: MP, Purity, T_decomp PurityCalc->Report Polymorph->Report

Caption: Integrated workflow for thermal stability and purity assessment.

Figure 2: Chemical Structure & Functional Effects

Visualizing how each group contributes to the thermal profile.

ChemicalStructure Core Aniline Core Nitro 4-Nitro Group (Decomposition Trigger) Core->Nitro Labile Bond Methoxy 5-Methoxy Group (MP Elevation) Core->Methoxy Donor Chloro 2-Chloro Group (Steric Bulk) Core->Chloro Acceptor

Caption: Functional group impact on thermal properties.

References

  • PubChem. (2025). 2-Chloro-5-methoxy-4-nitroaniline (Compound).[1][2][3][4][5] National Library of Medicine.[6] Available at: [Link]

  • Mettler Toledo. (2023). Thermal Analysis in Practice: Tips and Hints for DSC and TGA. Available at: [Link]

Sources

Safety & Regulatory Compliance

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